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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No.: B146603 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Difluoroaniline

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical intermediates is fundamental. 2,4-Difluoroaniline, a key

building block in the synthesis of pharmaceuticals and agrochemicals, is no exception.[1] This

technical guide provides a detailed overview of its melting and boiling points, supported by

experimental protocols and a logical workflow diagram.

Physicochemical Data of 2,4-Difluoroaniline
2,4-Difluoroaniline (CAS No. 367-25-9) is typically a colorless to light brown liquid at room

temperature.[1][2] Its key physical properties are summarized below.
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Property Value Conditions Source

Melting Point -7.5 °C (lit.) [3][4][5][6]

18.5 °F [7]

Boiling Point 170 °C 753 mmHg [3][5][6]

169.5-170 °C 753 mmHg [4]

338 °F 753 mmHg [7]

Density 1.268 g/mL 25 °C [3][5]

Refractive Index 1.506 n20/D [3][5]

Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is crucial for verifying the purity of 2,4-
Difluoroaniline. The following are standard laboratory methodologies.

Melting Point Determination via Capillary Method
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For compounds like 2,4-Difluoroaniline, which is a liquid at room temperature, this

determination requires sub-ambient temperature control.

Methodology:

Sample Preparation: A small sample of 2,4-Difluoroaniline is frozen. A small amount of the

frozen, powdered solid is introduced into a capillary tube, which is sealed at one end.[8] The

tube is tapped gently to pack the sample to a height of 1-2 mm.[9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[9]

Cooling: This assembly is placed in a cooling bath (e.g., an ethanol/dry ice bath) within a

melting point apparatus. The bath is allowed to cool well below the expected melting point.
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Heating and Observation: The bath is then heated slowly and steadily, with constant stirring

to ensure uniform temperature distribution.[9]

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid.

The melting point range is reported as T1-T2. A narrow range (e.g., 0.5-1.0 °C) is indicative

of a pure compound.[9]

Boiling Point Determination via Thiele Tube Method
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10]

Methodology:

Sample Preparation: Approximately 0.5 mL of 2,4-Difluoroaniline is placed into a small test

tube (e.g., a Durham tube).[11]

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.[10]

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is secured in

a Thiele tube containing a high-boiling point liquid like mineral oil. The setup should ensure

the sample is evenly heated.[10][11]

Heating: The side arm of the Thiele tube is gently and continuously heated.[11] As the

temperature rises, the air trapped in the capillary tube will expand and exit as bubbles.

Observation: Heating continues until a continuous and rapid stream of bubbles emerges

from the tip of the inverted capillary tube.[10][11] At this point, the heat source is removed.

Data Recording: The liquid begins to cool. The boiling point is the temperature at which the

bubble stream stops and the liquid is drawn back into the capillary tube.[10] The atmospheric

pressure should also be recorded.

Visualized Experimental Workflow
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To clarify the logical progression of determining the melting point, the following workflow

diagram is provided.

Phase 1: Sample Preparation

Phase 2: Apparatus Setup

Phase 3: Measurement

Phase 4: Conclusion

Start: Obtain 2,4-Difluoroaniline Sample

Freeze Sample

Sub-ambient temp

Load Frozen Sample into Capillary Tube

1-2 mm height

Attach Capillary to Thermometer

Place Assembly in Cooling Bath of Apparatus

Heat Bath Slowly and Steadily

Observe First Liquid Drop (T1)

Monitor closely

Observe Complete Liquefaction (T2)

Record Melting Range (T1-T2)

Analyze Purity based on Range

End
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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